2-ethoxy-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)acetamide

• IUPAC Name: 2-[4-[(2-ethoxyacetyl)amino]phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C14H17F3N2O3/c1-2-22-8-13(21)19-11-5-3-10(4-6-11)7-12(20)18-9-14(15,16)17/h3-6H,2,7-9H2,1H3,(H,18,20)(H,19,21)
• InChI Key: SFTZLEGJZJWYJQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=CC=C(C=C1)CC(=O)NCC(F)(F)F
• Molecular Formula: C14H17F3N2O3
• Molecular Weight: 318.29 g/mol

Description

2-ethoxy-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)acetamide, also known as TFAEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development and medical research.

Scientific Research Applications

Radiosynthesis in Herbicide Studies

Radiosynthesis techniques have been employed to study the metabolism and mode of action of certain herbicides, indicating a potential application of complex acetamides in tracing and understanding biochemical pathways. For instance, Latli & Casida (1995) developed high-specific-activity tracers for acetochlor, a chloroacetanilide herbicide, and a dichloroacetamide safener, highlighting the role of sophisticated acetamide derivatives in agricultural chemistry research.

Structural Orientation in Coordination Chemistry

Research on amide derivatives has elucidated their spatial orientations and interactions in coordination complexes, as explored by Kalita & Baruah (2010). Their work on N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide demonstrates the structural versatility and potential for designing complex molecular architectures, suggesting a role for similar compounds in the development of new materials or in the study of molecular interactions.

Comparative Metabolism Studies

The comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes by Coleman et al. (2000) provides insight into the metabolic pathways and potential toxicological profiles of acetamide derivatives. This research underscores the importance of such compounds in understanding xenobiotic metabolism and their interactions with biological systems.

Chemoselective Acetylation for Drug Synthesis

The chemoselective acetylation process, as studied by Magadum & Yadav (2018), involves N-(2-Hydroxyphenyl)acetamide as an intermediate in synthesizing antimalarial drugs. This example illustrates the application of acetamide derivatives in synthesizing medically relevant compounds through selective enzymatic reactions.

Anticancer Drug Development

The synthesis and molecular docking analysis of anticancer drugs, like the work done by Sharma et al. (2018) on N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, reveal the therapeutic potential of acetamide derivatives. Such studies contribute to the design and optimization of new drugs targeting specific molecular pathways.